Cas no 1694736-06-5 (3-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine
• CAS No: 1694736-06-5
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 6512085
• PubChem ID: 103517085
• Update Time: 2025-06-09

3-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine
• EN300-1936142
• 1694736-06-5

• Inchi： 1S/C8H9BrF2N2/c9-5-1-2-6(13-4-5)3-7(12)8(10)11/h1-2,4,7-8H,3,12H2
• InChI Key： PWWKNNMQHGXYKI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CC(C(F)F)N

Computed Properties

• Exact Mass: 249.99172g/mol
• Monoisotopic Mass: 249.99172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine

Professional Introduction to 3-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine (CAS No. 1694736-06-5)

3-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1694736-06-5, represents a fascinating intersection of organic chemistry and medicinal science. Its unique structural features, particularly the presence of a 5-bromopyridin-2-yl moiety and a 1,1-difluoropropan-2-amine backbone, make it a promising candidate for various applications in drug discovery and synthesis.

The compound's molecular structure is characterized by a brominated pyridine ring connected to a difluorinated propanamine group. This configuration imparts distinct chemical properties that are of great interest to researchers. The bromine substituent on the pyridine ring enhances the electrophilicity of the molecule, making it more reactive in various coupling reactions. Meanwhile, the difluoropropanamine moiety introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on fluorinated compounds due to their potential advantages in drug design. Fluorine atoms can improve the pharmacokinetic properties of drugs by increasing their lipophilicity and metabolic stability. Additionally, they can alter the electronic properties of molecules, influencing their interactions with biological targets. The compound 3-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine exemplifies these benefits, making it a valuable building block for synthesizing novel therapeutic agents.

The pharmaceutical industry has been particularly interested in derivatives of pyridine-based compounds due to their diverse biological activities. Pyridine derivatives are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine and bromine substituents further enhances these properties by fine-tuning the molecule's interactions with biological targets. For instance, studies have shown that fluorinated pyridines can improve the binding affinity of small-molecule drugs to their receptors, leading to more effective therapeutic outcomes.

One of the most compelling aspects of 3-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites—primarily the bromine atom on the pyridine ring—to perform cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating intricate molecular architectures found in many modern drugs.

The use of this compound in drug development aligns with broader trends in medicinal chemistry aimed at creating more targeted and effective therapies. For example, recent studies have explored its application in designing kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The combination of the 5-bromopyridin-2-yl group and the 1,1-difluoropropan-2-amine moiety provides a versatile platform for modifying electronic and steric properties, allowing researchers to fine-tune activity against specific kinases.

In addition to its role in kinase inhibition research, this compound has shown promise in other therapeutic areas. Its structural features make it suitable for developing compounds with antiviral and antibacterial properties. The fluorine atoms contribute to enhanced stability against metabolic degradation, while the bromine atom facilitates further functionalization through palladium-catalyzed reactions. These attributes make it an attractive candidate for libraries of compounds screened for biological activity.

The synthesis of 3-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of halogenated pyridines followed by introduction of fluorinated side chains via nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies showcase the compound's versatility as a precursor for more complex molecules.

Ongoing research continues to uncover new applications for this compound beyond traditional drug development. Its unique structural motifs have sparked interest in materials science applications as well. For instance, fluorinated pyridines are being explored as components in organic electronic materials due to their ability to influence charge transport properties. The presence of both bromine and fluorine atoms makes it particularly interesting for designing materials with tailored electronic characteristics.

The industrial production of 3-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine is also gaining traction as demand for specialized intermediates grows. Chemical manufacturers are developing optimized synthetic routes to ensure high yields and purity levels required for pharmaceutical applications. These advancements underscore the compound's importance not only in academic research but also in commercial drug development pipelines.

In conclusion, 3-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-am ine (CAS No. 1694736-06) is a multifaceted chemical entity with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthesizing novel therapeutic agents and advanced materials alike. As research progresses，the applications and understanding of this compound will undoubtedly expand，further solidifying its role as a cornerstone in modern chemical biology.